![molecular formula C18H22N4O B5823549 4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol](/img/structure/B5823549.png)
4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol, also known as PIP4K2 inhibitor, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of the PIP4K2 family of lipid kinases, which are involved in the regulation of various cellular processes such as cell growth, proliferation, and survival.
Mechanism of Action
4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol inhibitor works by inhibiting the this compound family of lipid kinases, which are involved in the regulation of various cellular processes such as cell growth, proliferation, and survival. By inhibiting these kinases, this compound inhibitor disrupts the signaling pathways that promote cancer cell growth and survival, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound inhibitor has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol inhibitor is its specificity for the this compound family of lipid kinases, which makes it a potent inhibitor of these kinases. Additionally, this compound inhibitor has been shown to have low toxicity in vitro and in vivo, making it a potential candidate for cancer therapy. However, one of the limitations of this compound inhibitor is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for 4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol inhibitor research. One potential direction is to investigate the use of this compound inhibitor in combination with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their efficacy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound inhibitor for cancer therapy. Finally, the development of more potent and selective this compound inhibitors may lead to the development of more effective cancer therapies.
Synthesis Methods
The synthesis of 4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol inhibitor involves several steps, starting from the reaction of 4-hydroxybenzaldehyde with 4-(2-pyridinyl)piperazine to form the intermediate compound. This intermediate is then reacted with N-(tert-butoxycarbonyl)-L-proline and N,N'-dicyclohexylcarbodiimide (DCC) to form the proline amide intermediate. Finally, the proline amide intermediate is reacted with 4-nitrophenyl chloroformate to form the this compound inhibitor.
Scientific Research Applications
4-{N-[4-(2-pyridinyl)-1-piperazinyl]propanimidoyl}phenol inhibitor has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound inhibitor has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Properties
IUPAC Name |
4-[C-ethyl-N-(4-pyridin-2-ylpiperazin-1-yl)carbonimidoyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O/c1-2-17(15-6-8-16(23)9-7-15)20-22-13-11-21(12-14-22)18-5-3-4-10-19-18/h3-10,23H,2,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGXJXJOGGPVYRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=NN1CCN(CC1)C2=CC=CC=N2)C3=CC=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.